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Compound of Interest

Compound Name:
2-[(4-

Chlorobenzyl)sulfonyl]acetonitrile

Cat. No.: B071662 Get Quote

An In-depth Technical Guide to the Solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
[(4-Chlorobenzyl)sulfonyl]acetonitrile, a compound of interest in various research and

development endeavors. Due to the limited availability of direct quantitative solubility data in

publicly accessible literature, this guide combines qualitative information inferred from synthetic

and purification procedures with a standardized experimental protocol for determining solubility.

Physicochemical Properties
Before delving into solubility, a summary of the key physicochemical properties of 2-[(4-
Chlorobenzyl)sulfonyl]acetonitrile is presented in Table 1.

Table 1: Physicochemical Properties of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
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Property Value Source

CAS Number 175137-57-2 [1][2]

Molecular Formula C₉H₈ClNO₂S [1]

Molecular Weight 229.68 g/mol [1]

Canonical SMILES
C1=CC(=CC=C1CS(=O)

(=O)CC#N)Cl
[1]

InChIKey
FEOYOHMXFJDACL-

UHFFFAOYSA-N
[1]

Solubility Profile
Direct, quantitative solubility data for 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in common

laboratory solvents is not readily available in the reviewed literature. However, qualitative

inferences can be drawn from solvents used in its synthesis and purification, as well as from

the behavior of structurally similar compounds.

Table 2: Qualitative and Inferred Solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
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Solvent Type Inferred Solubility Rationale/Remarks

Toluene Non-polar Aromatic Likely Soluble

Used as a reaction

solvent in the

synthesis of a related

compound.[3]

Diisopropyl Ether Polar Aprotic Likely Soluble

Used for

recrystallization of a

similar sulfonyl

compound,

suggesting solubility

at elevated

temperatures and

lower solubility at

room temperature.[3]

Methanol Polar Protic Likely Soluble

A common solvent for

organic reactions and

purifications. A related

synthesis used

methanol as a solvent.

[3]

Chloroform Polar Aprotic Likely Soluble

A patent for a related

compound mentions

the use of chloroform

for extraction.[4]

Ethyl Acetate Polar Aprotic Likely Soluble

A patent for a related

compound mentions

the use of ethyl

acetate for extraction.

[4]

Water Polar Protic Likely Insoluble The presence of a

non-polar

chlorobenzyl group

and the overall

molecular structure
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suggest low aqueous

solubility.

Experimental Protocol for Solubility Determination
To ascertain the quantitative solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile, the

following general gravimetric method can be employed.

Objective: To determine the solubility of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a

selection of common laboratory solvents at a specified temperature (e.g., 25 °C).

Materials:

2-[(4-Chlorobenzyl)sulfonyl]acetonitrile (solid)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, dichloromethane,

toluene, hexane)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Glassware (pipettes, beakers, volumetric flasks)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile to a series of

vials, each containing a known volume of a different solvent.

Seal the vials to prevent solvent evaporation.
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Place the vials in a constant temperature shaker or water bath set to the desired

temperature.

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid premature crystallization.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed vial.

This step is crucial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Evaporate the solvent from the filtered solution under a gentle stream of nitrogen or in a

vacuum oven at a temperature that does not cause decomposition of the solute.

Once the solvent is completely removed, re-weigh the vial containing the dried solute.

Calculation of Solubility:

The solubility (S) can be calculated using the following formula: S (g/L) = (Mass of vial with

dried solute - Mass of empty vial) / Volume of supernatant collected

Logical Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of an

organic compound.
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Start: Obtain Solid Compound
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Filtered Supernatant
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Click to download full resolution via product page

Caption: General experimental workflow for determining the solubility of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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